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Compound of Interest

Compound Name:
3,5-Dimethyl-4'-iodo-4-

methoxybenzophenone

CAS No.: 951884-49-4

Cat. No.: B1359032

Get Quote

Introduction & Chemical Identity
3,5-Dimethyl-4'-iodo-4-methoxybenzophenone is a unsymmetrical benzophenone derivative

characterized by a sterically hindered methoxy ring and a reactive aryl-iodide ring. It serves as

a critical scaffold in the synthesis of bioactive compounds, particularly thyromimetics or

fenofibrate analogues, where the iodine atom provides a handle for further functionalization.
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Property Detail

IUPAC Name
(4-iodophenyl)(4-methoxy-3,5-

dimethylphenyl)methanone

Molecular Formula C₁₆H₁₅IO₂

Molecular Weight 366.19 g/mol

Monoisotopic Mass 366.0117 Da

CAS Number
Not widely listed; treat as Novel Chemical Entity

(NCE)

Key Functionalities
Aryl Iodide (Reactive), Aryl Ether, Di-ortho-

methyl (Steric bulk), Ketone

Physicochemical Profiling
Note: Values below are derived from structure-property relationship (SPR) modeling of

analogous benzophenones.

Appearance: Off-white to pale yellow crystalline solid (Aryl iodides often exhibit yellowing due

to trace iodine liberation).

Solubility:

High: Dichloromethane (DCM), Chloroform, DMSO, THF.

Moderate: Methanol, Acetonitrile.

Insoluble: Water.[1]

LogP (Predicted): ~5.2 (Highly Lipophilic).

Melting Point (Predicted): 95°C – 115°C.
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This section details the expected spectral signatures required to validate the compound's

identity.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Chloroform-d) is recommended for optimal resolution of aromatic protons.

H NMR (400 MHz, CDCl₃) Prediction & Logic
The spectrum displays three distinct spin systems.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

7.82
Doublet (

Hz)
2H

H-2', H-6' (Iodo

ring)

Deshielded by

the carbonyl

anisotropy (ortho

position).

7.80
Doublet (

Hz)
2H

H-3', H-5' (Iodo

ring)

Deshielded by

the Iodine atom

(heavy atom

effect) and

carbonyl para-

position. Note:

These doublets

may overlap

significantly

forming an

AA'BB' system.

7.55 Singlet 2H
H-2, H-6

(Dimethyl ring)

Isolated aromatic

protons.

Deshielded by

C=O, but

shielded relative

to the iodo-ring

due to the

electron-donating

methoxy/methyl

groups.

3.78 Singlet 3H -OCH₃
Characteristic

methoxy shift.

2.30 Singlet 6H -CH₃ (x2)

Benzylic methyls,

slightly

deshielded by

the aromatic ring.
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C NMR (100 MHz, CDCl₃) Key Signals
Carbonyl (C=O): ~195 ppm.

Aromatic C-O: ~160 ppm (C-4).

Aromatic C-I: ~100 ppm (C-4'). Diagnostic Peak: Carbon attached to Iodine is significantly

upfield due to the heavy atom effect.

Aliphatic: ~60 ppm (-OCH₃), ~16 ppm (-CH₃).

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

1650–1660 cm⁻¹ (Strong): C=O Stretching (Diaryl ketone). Lower frequency than alkyl

ketones due to conjugation.

1250 cm⁻¹ (Strong): C-O-C Asymmetric stretch (Aryl alkyl ether).

~800–600 cm⁻¹: C-I stretch (often weak/fingerprint) and aromatic C-H out-of-plane bending.

Mass Spectrometry (LC-MS/GC-MS)
Ionization: ESI+ (Electrospray) or EI (Electron Impact).

Molecular Ion:

366

.

Isotopic Pattern: Iodine is monoisotopic (

I). No M+2 peak (unlike Cl/Br).

Fragmentation (EI):

231 (Loss of I? Unlikely first).

215 (Acylium ion: 3,5-dimethyl-4-methoxybenzoyl cation).
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231 (4-iodobenzoyl cation).

Key Check: Look for the loss of 127 Da (Iodine radical) if high energy is applied.

Purity Analysis Protocol (HPLC)
Due to the high lipophilicity (LogP > 5), a strong organic gradient is required to elute the

compound.

Method Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (Benzophenone

) and 280 nm.

Temperature: 30°C.

Gradient Table
Time (min) % A (Water) % B (ACN) Event

0.0 90 10 Equilibration

2.0 90 10 Injection / Hold

12.0 5 95 Ramp to High Organic

15.0 5 95
Wash (Elute

lipophilics)

15.1 90 10 Re-equilibration

20.0 90 10 Stop
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Expected Retention: The compound will elute late (approx. 10–12 min) due to the iodine and

methyl groups increasing hydrophobicity.

Visual Workflows & Diagrams
Analytical Decision Matrix
The following diagram illustrates the logical flow for characterizing this specific intermediate.
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Crude 3,5-Dimethyl-4'-iodo-4-methoxybenzophenone

Solubility Check
(DCM vs MeOH)

TLC Screening
(Hex:EtOAc 8:2)

Flash Chromatography
(Silica Gel)

Structural Confirmation

1H & 13C NMR
(Confirm Regiochemistry)

LC-MS (ESI+)
(Confirm MW 366)

HPLC Purity
(>98% Target)

Pass Criteria?

Release for Coupling
(Suzuki/Heck)

Yes

Re-crystallize
(EtOH/Hexane)

No

Click to download full resolution via product page

Caption: Analytical workflow ensuring structural integrity and purity before downstream

application.
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Fragmentation Pathway (Mass Spec Logic)
Understanding the fragmentation helps confirm the correct isomer (3,5-dimethyl placement).

Molecular Ion
[M]+ m/z 366

Alpha-Cleavage
(at Carbonyl)

Fragment A
[4-I-Ph-CO]+

m/z 231

Path 1
Fragment B

[3,5-Me2-4-OMe-Ph]+
m/z 135Path 1

Fragment C
[3,5-Me2-4-OMe-Ph-CO]+

m/z 163

Path 2

Fragment D
[4-I-Ph]+
m/z 203

Path 2

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pattern. Path 1 is favored if the charge stabilizes on

the benzoyl fragment.

Synthesis & Handling Notes
Synthesis Context
This molecule is typically synthesized via Friedel-Crafts Acylation:

Reactants: 2,6-Dimethylanisole + 4-Iodobenzoyl chloride.

Catalyst: Aluminum Chloride (

) or

.

Critical Control: Temperature must be kept low (
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) initially to prevent de-methylation of the methoxy group (conversion to phenol).

Stability & Storage
Light Sensitivity: Aryl iodides are photosensitive. Store in amber vials.

Oxidation: The electron-rich dimethyl-methoxy ring is susceptible to oxidation over long

periods. Store under Nitrogen/Argon at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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